Cas no 1621962-30-8 (4-(S-methylsulfonimidoyl)benzonitrile)
1621962-30-8 structure
Product Name:4-(S-methylsulfonimidoyl)benzonitrile
CAS No:1621962-30-8
MF:C8H8N2OS
MW:180.226920127869
MDL:MFCD31706254
CID:4611192
PubChem ID:19882349
Update Time:2024-11-06
4-(S-methylsulfonimidoyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(S-methylsulfonimidoyl)benzonitrile(WX192082)
- 4-(S-methylsulfonimidoyl)benzonitrile
- Benzonitrile, 4-(S-methylsulfonimidoyl)-
- SCHEMBL9628592
- AKOS037645776
- 1621962-30-8
- E?-sulfanyl]benzonitrile
- EN300-6738627
- SY333281
- W15398
- CS-0047430
- GS0117
- MFCD31706254
- 4-[imino(methyl)oxo-
- 4-(methylsulfonimidoyl)benzonitrile
- 4-[imino(methyl)oxo-lambda6-sulfanyl]benzonitrile
- 4-[imino(methyl)oxo-??-sulfanyl]benzonitrile
- AS-63398
-
- MDL: MFCD31706254
- Inchi: 1S/C8H8N2OS/c1-12(10,11)8-4-2-7(6-9)3-5-8/h2-5,10H,1H3
- InChI Key: UUCBANNUDDFVTO-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=C(S(C)(=O)=N)C=C1
Computed Properties
- Exact Mass: 180.03573406g/mol
- Monoisotopic Mass: 180.03573406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 73.1Ų
4-(S-methylsulfonimidoyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D774409-100mg |
4-(S-methylsulfonimidoyl)benzonitrile |
1621962-30-8 | 95% | 100mg |
$135 | 2024-06-06 | |
| eNovation Chemicals LLC | D774409-250mg |
4-(S-methylsulfonimidoyl)benzonitrile |
1621962-30-8 | 95% | 250mg |
$175 | 2024-06-06 | |
| eNovation Chemicals LLC | D774409-1g |
4-(S-methylsulfonimidoyl)benzonitrile |
1621962-30-8 | 95% | 1g |
$450 | 2024-06-06 | |
| Enamine | EN300-6738627-0.05g |
4-[imino(methyl)oxo-lambda6-sulfanyl]benzonitrile |
1621962-30-8 | 95.0% | 0.05g |
$121.0 | 2025-03-13 | |
| Enamine | EN300-6738627-0.1g |
4-[imino(methyl)oxo-lambda6-sulfanyl]benzonitrile |
1621962-30-8 | 95.0% | 0.1g |
$180.0 | 2025-03-13 | |
| Enamine | EN300-6738627-0.25g |
4-[imino(methyl)oxo-lambda6-sulfanyl]benzonitrile |
1621962-30-8 | 95.0% | 0.25g |
$257.0 | 2025-03-13 | |
| Enamine | EN300-6738627-0.5g |
4-[imino(methyl)oxo-lambda6-sulfanyl]benzonitrile |
1621962-30-8 | 95.0% | 0.5g |
$404.0 | 2025-03-13 | |
| Enamine | EN300-6738627-1.0g |
4-[imino(methyl)oxo-lambda6-sulfanyl]benzonitrile |
1621962-30-8 | 95.0% | 1.0g |
$519.0 | 2025-03-13 | |
| Enamine | EN300-6738627-2.5g |
4-[imino(methyl)oxo-lambda6-sulfanyl]benzonitrile |
1621962-30-8 | 95.0% | 2.5g |
$1016.0 | 2025-03-13 | |
| Enamine | EN300-6738627-5.0g |
4-[imino(methyl)oxo-lambda6-sulfanyl]benzonitrile |
1621962-30-8 | 95.0% | 5.0g |
$1504.0 | 2025-03-13 |
4-(S-methylsulfonimidoyl)benzonitrile Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
1621962-30-8 (4-(S-methylsulfonimidoyl)benzonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent